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Compound of Interest

Compound Name: 3-Benzylcyclohexanone

Cat. No.: B1269811

Abstract

This technical guide provides an in-depth exploration of 3-Benzylcyclohexanone (CAS No:
85450-51-7), a versatile synthetic intermediate with significant potential in organic synthesis
and drug discovery. The document elucidates its fundamental physicochemical properties,
offers a detailed, field-proven synthetic protocol, and presents a thorough analysis of its
spectroscopic signature. Tailored for researchers, scientists, and professionals in drug
development, this guide synthesizes technical data with practical insights to facilitate the
effective application of this compound in complex molecular design and synthesis.

Introduction: The Strategic Importance of
Substituted Cyclohexanones

Cyclic ketones, particularly substituted cyclohexanones, represent a cornerstone of modern
organic synthesis. Their inherent structural features—a reactive carbonyl group within a
conformationally defined six-membered ring—provide a powerful platform for a multitude of
chemical transformations.[1] The strategic introduction of substituents onto the cyclohexanone
framework dramatically broadens its synthetic utility, enabling the construction of intricate and
stereochemically rich molecules.[1] These functionalized cyclohexanones are pivotal
intermediates in the synthesis of a wide array of organic compounds, ranging from fine
chemicals to complex, biologically active molecules.[1]
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3-Benzylcyclohexanone, with its benzyl moiety at the B-position relative to the ketone, is a
valuable building block. The benzyl group can direct further reactions, influence the molecule's
conformational preferences, and serve as a precursor for a variety of other functional groups.
This guide aims to provide a comprehensive technical overview of 3-Benzylcyclohexanone to
empower researchers in leveraging its full synthetic potential.

Physicochemical and Spectroscopic Data

A thorough understanding of a compound's physical and chemical properties is fundamental to
its effective use in research and development.

CoreCompoundData

Property Value Source

CAS Number 85450-51-7 PubChem|[2]
Molecular Formula C13H160 PubChem[2]
Molecular Weight 188.26 g/mol PubChem[2]

IUPAC Name 3-benzylcyclohexan-1-one PubChem][2]
Appearance Powder JMR Biosciences[3]
Purity >98% (Typical) JMR Biosciences[3]

Spectroscopic Profile

The structural elucidation of 3-Benzylcyclohexanone is confirmed through various
spectroscopic technigues.

e 13C NMR Spectroscopy: The 3C NMR spectrum provides a detailed map of the carbon
skeleton, with characteristic signals for the carbonyl carbon, aromatic carbons of the benzyl
group, and the aliphatic carbons of the cyclohexanone ring.[1][2]

« Infrared (IR) Spectroscopy: A prominent absorption band corresponding to the C=0
stretching vibration is a key feature in the IR spectrum, unequivocally identifying the ketone
functional group.[1][2]
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e Mass Spectrometry (GC-MS): Mass spectrometry data reveals the molecular weight of the
compound and provides characteristic fragmentation patterns that aid in its identification.[2]

Synthesis of 3-Substituted Cyclohexanones: A
Validated Protocol

The synthesis of 3-substituted cyclohexanones can be efficiently achieved through a rhodium-
catalyzed asymmetric 1,4-addition of an organoboron reagent to an a,3-unsaturated ketone.
The following protocol, adapted from a procedure for the synthesis of (R)-3-
phenylcyclohexanone in Organic Syntheses, provides a robust and reliable method that can be
applied to the synthesis of 3-benzylcyclohexanone by substituting the phenylboron reagent
with a suitable benzylboron reagent.[4]

Reaction Scheme
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Caption: Rhodium-catalyzed 1,4-addition for the synthesis of 3-Benzylcyclohexanone.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Benzylcyclohexanone
https://www.benchchem.com/product/b1269811?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=V79P0084
https://www.benchchem.com/product/b1269811?utm_src=pdf-body-img
https://www.benchchem.com/product/b1269811?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Step-by-Step Experimental Protocol

Materials:

2-Cyclohexenone

A suitable benzylboron reagent (e.g., benzylboronic acid or a pinacol ester derivative)

Acetylacetonatobis(ethylene)rhodium(l) [Rh(acac)(CzHa4)z]

(R)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl [(R)-BINAP]

Anhydrous, degassed solvent (e.g., 1,4-dioxane/water mixture)

Standard laboratory glassware, inert atmosphere setup (e.g., Schlenk line or glovebox)

Procedure:

Catalyst Preparation: In a glovebox or under a strictly inert atmosphere, charge a Schlenk
flask with acetylacetonatobis(ethylene)rhodium(l) and (R)-BINAP. Add the anhydrous,
degassed solvent and stir the mixture at room temperature to form the active catalyst
solution.

Reaction Setup: In a separate Schlenk flask, dissolve the benzylboron reagent and 2-
cyclohexenone in the solvent system.

Reaction Initiation: Transfer the prepared catalyst solution to the flask containing the
reactants via cannula.

Reaction Progress: Heat the reaction mixture to the appropriate temperature (e.g., 100 °C)
and monitor the reaction progress by a suitable analytical technique (e.g., TLC or GC-MS).[4]

Work-up: Upon completion, cool the reaction mixture to room temperature and remove the
solvent under reduced pressure. Dissolve the residue in a suitable organic solvent such as
diethyl ether.[4] Wash the organic layer sequentially with aqueous acid (e.g., 10% HCI) and
agueous base (e.g., 5% NaOH) to remove unreacted starting materials and byproducts.[4]
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 Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate
under reduced pressure. Purify the crude product by column chromatography on silica gel to
afford pure 3-Benzylcyclohexanone.[4]

Applications in Research and Drug Development

3-Benzylcyclohexanone is a valuable intermediate in organic synthesis due to its versatile
reactivity.

Synthetic Utility

» Functional Group Transformations: The ketone functionality can undergo a wide range of
transformations, including reduction to the corresponding alcohol, reductive amination to
form amines, and Wittig reactions to introduce exocyclic double bonds.

o Enolate Chemistry: The a-protons to the carbonyl group can be deprotonated to form
enolates, which can then be reacted with various electrophiles to introduce additional
substituents at the C2 and C6 positions.

While direct applications of 3-Benzylcyclohexanone in marketed pharmaceuticals are not
prominently documented, its structural motif is present in numerous biologically active
molecules. Its utility lies in its role as a precursor for the synthesis of more complex molecular
architectures that are of interest in medicinal chemistry. The development of efficient methods
for the synthesis of substituted cyclohexanones remains an active area of research,
underscoring their importance in the discovery of new therapeutic agents.[1]

Safety and Handling

As a Senior Application Scientist, ensuring the safe handling of all chemical compounds is
paramount. While a specific, comprehensive Safety Data Sheet (SDS) for 3-
Benzylcyclohexanone was not available at the time of this writing, general precautions for
handling ketones and fine chemicals should be strictly followed.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a
lab coat, and chemical-resistant gloves.
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e Ventilation: Handle the compound in a well-ventilated fume hood to minimize inhalation
exposure.

» Fire Safety: Keep away from open flames and sources of ignition. Store in a cool, dry, and
well-ventilated area.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

3-Benzylcyclohexanone is a synthetically valuable compound with a rich potential for
applications in organic synthesis and medicinal chemistry. This guide has provided a
comprehensive overview of its key physicochemical properties, a detailed and adaptable
synthetic protocol, and an outline of its potential applications. By understanding the
fundamental chemistry and handling requirements of this versatile intermediate, researchers
can confidently and effectively incorporate it into their synthetic strategies for the development
of novel and complex molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Benzylcyclohexanone: A Comprehensive Technical
Guide for Advanced Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1269811#3-benzylcyclohexanone-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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